N1-(2-methoxybenzyl)-N2-(2-morpholino-2-(naphthalen-1-yl)ethyl)oxalamide

• IUPAC Name: N-[(2-methoxyphenyl)methyl]-N'-(2-morpholin-4-yl-2-naphthalen-1-ylethyl)oxamide
• InChI: InChI=1S/C26H29N3O4/c1-32-24-12-5-3-8-20(24)17-27-25(30)26(31)28-18-23(29-13-15-33-16-14-29)22-11-6-9-19-7-2-4-10-21(19)22/h2-12,23H,13-18H2,1H3,(H,27,30)(H,28,31)
• InChI Key: MAJBJOBDRPJDAF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CNC(=O)C(=O)NCC(C2=CC=CC3=CC=CC=C32)N4CCOCC4
• Molecular Formula: C26H29N3O4
• Molecular Weight: 447.5 g/mol

Description

N1-(2-methoxybenzyl)-N2-(2-morpholino-2-(naphthalen-1-yl)ethyl)oxalamide is a chemical compound that has gained significant attention in scientific research due to its unique properties. This compound is commonly referred to as MNO, and it belongs to the class of oxalamide derivatives. MNO has been studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology.

Scientific Research Applications

Metabolite Analysis and Characterization

Metabolites Identification

Research on compounds structurally similar to N1-(2-methoxybenzyl)-N2-(2-morpholino-2-(naphthalen-1-yl)ethyl)oxalamide has been conducted to identify their principal metabolites in biological systems, utilizing techniques like LC-MS/MS. These studies are crucial for understanding the biotransformation and pharmacokinetics of novel therapeutic agents (Wang et al., 2007).

Photodegradation Studies

Photodegradation Products

Investigations into the photodegradation products of related compounds help in assessing their stability and environmental impact. HPLC-MS and spectroscopic methods are employed to identify chemical structures of major photodegradation products, contributing to the development of more stable pharmaceutical and chemical entities (Jiang et al., 2007).

Chromatographic Applications

Gas-Liquid Chromatographic Separations

Certain naphthalene derivatives have been explored for their unique selectivity in chromatographic separations, demonstrating the potential utility of similar compounds in analytical chemistry for the separation of complex mixtures (Wasik & Chesler, 1976).

Antibacterial Activity

Antibacterial Compounds

Research into naphthalene derivatives also extends to their antibacterial properties, highlighting the potential for such compounds to be developed as novel antibacterial agents. The synthesis, structural characterization, and evaluation of antibacterial activity form a basis for the development of new therapeutics (Zhi, 2010).

Photocatalysis

Photocatalytic Applications